Cas no 64834-27-1 (propan-2-yl 4-aminobutanoate hydrochloride)

• Product Name: propan-2-yl 4-aminobutanoate hydrochloride
• CAS No: 64834-27-1
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 415533
• PubChem ID: 12381211
• Update Time: 2025-10-28

propan-2-yl 4-aminobutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-amino-, 1-methylethyl ester, hydrochloride
• propan-2-yl 4-aminobutanoate,hydrochloride
• propan-2-yl 4-aminobutanoate hydrochloride
• propan-2-yl4-aminobutanoatehydrochloride
• 64834-27-1
• SCHEMBL10347010
• Propan-2-yl 4-aminobutanoate--hydrogen chloride (1/1)
• AKOS026744896
• propan-2-yl 4-aminobutanoate;hydrochloride
• DTXSID40495436
• EN300-137382
• G41597

• Inchi： 1S/C7H15NO2.ClH/c1-6(2)10-7(9)4-3-5-8;/h6H,3-5,8H2,1-2H3;1H
• InChI Key： YTTXNKWWVNDYIN-UHFFFAOYSA-N
• SMILES： Cl.O(C(CCCN)=O)C(C)C

Computed Properties

• Exact Mass: 181.08708
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Melting Point: 64.5-66.5 °C(Solv: isopropanol (67-63-0))
• PSA: 52.32

Additional information on propan-2-yl 4-aminobutanoate hydrochloride

Propan-2-Yl 4-Aminobutanoate Hydrochloride: A Comprehensive Overview

Propan-2-Yl 4-Aminobutanoate Hydrochloride (CAS No. 64834-27-1) is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, also known as HCl salt of propan-2-yl 4-aminobutanoate, is a derivative of amino acids and has been extensively studied for its role in biochemical processes and therapeutic applications.

The molecular structure of propan-2-Yl 4-Aminobutanoate Hydrochloride consists of a butanoic acid backbone with an amino group attached to the fourth carbon and a propan-2-Yl ester group. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various biological and chemical assays. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the field of neuroscience and pharmacology.

One of the most promising applications of propan-2-Yl 4-Aminobutanoate Hydrochloride is in the development of neuroprotective agents. Researchers have explored its ability to modulate neurotransmitter systems, particularly the glutamatergic system, which plays a critical role in synaptic plasticity and cognitive function. Studies conducted in vitro and in vivo have demonstrated that this compound can exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neurons.

In addition to its neuroprotective properties, propan-2-Yl 4-Aminobutanoate Hydrochloride has shown potential as an antidepressant agent. Preclinical studies suggest that it may enhance serotonin transmission, a key factor in mood regulation. This finding has led to further investigations into its efficacy in treating depressive disorders, particularly in combination with other antidepressant therapies.

The synthesis of propan-2-Yl 4-Aminobutanoate Hydrochloride involves a multi-step process that includes amino acid derivatization and subsequent acid-base neutralization to form the hydrochloride salt. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and yield, making it more accessible for research and commercial applications.

From an analytical standpoint, propan-2-Yl 4-Aminobutanoate Hydrochloride has been characterized using advanced spectroscopic techniques such as NMR, IR, and HPLC. These analyses have provided insights into its molecular structure, stability, and degradation pathways under various conditions.

In terms of safety and toxicity profiles, studies indicate that propan-2-Yl 4-Aminobutanoate Hydrochloride exhibits low toxicity at therapeutic doses, with no significant adverse effects reported in preclinical models. However, further research is needed to fully understand its long-term safety profile and potential for human use.

Looking ahead, the future of propan-2-Yl 4-Aminobutanoate Hydrochloride lies in its continued exploration as a versatile compound with applications across multiple disciplines. Its role as a building block for more complex bioactive molecules positions it as a valuable tool in drug discovery and development.